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Compound of Interest
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Application Notes and Protocols for GSK3179106

Topic: Preparing GSK3179106 Stock Solution for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK3179106 is a potent and selective inhibitor of the rearranged during transfection (RET)
receptor tyrosine kinase.[1][2][3] RET is a crucial component in the signaling pathways that
govern the development and maintenance of the nervous system, particularly the enteric
nervous system.[2][4] The mechanism of action involves the binding of glial cell line-derived
neurotrophic factor (GDNF) family ligands to their co-receptors (GFRa), which in turn recruits
and activates RET.[3] Dysregulation of the RET signaling pathway has been implicated in
various conditions, including certain types of cancer and irritable bowel syndrome (IBS).[2][5]
GSK3179106 has been investigated for its potential therapeutic effects in attenuating visceral
hypersensitivity.[1][5]

These application notes provide a detailed protocol for the preparation of GSK3179106 stock
solutions for use in in vitro cell culture experiments, ensuring accurate and reproducible results.

Physicochemical Properties
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A summary of the key physicochemical properties of GSK3179106 is presented in the table

below.
Property Value Reference
Molecular Weight 467.41 g/mol 516171181
Molecular Formula C22H21F4N304 [1][61[8]
Appearance White to off-white solid [5]
Purity >98% (typically)
CAS Number 1627856-64-7 [8]
Solubility

The solubility of GSK3179106 in various solvents is crucial for the preparation of stock
solutions. It is sparingly soluble in aqueous solutions but shows good solubility in organic

solvents.
Solvent Solubility Reference
DMSO > 100 mg/mL (213.94 mM) [71[9]
Ethanol ~6-25 mg/mL [1]18]
Water Insoluble [8]
DMF ~50 mg/mL [1]

Note: The solubility of GSK3179106 in DMSO can be affected by the presence of moisture. It is
highly recommended to use fresh, anhydrous DMSO for stock solution preparation.[3]

Experimental Protocol: Preparation of a 10 mM
GSK3179106 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GSK3179106 in DMSO.
This concentration is suitable for subsequent serial dilutions to achieve the desired final
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concentrations for cell culture experiments.

4.1. Materials

e GSK3179106 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes (1.5 mL)

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

o \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

4.2. Procedure

o Pre-weighing Preparation: Before handling the compound, ensure that all necessary
equipment is clean and sterile. Perform all steps in a laminar flow hood to maintain sterility.

o Weighing GSK3179106:

o Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

o Carefully weigh out 1 mg of GSK3179106 powder into the tared tube. For higher accuracy,
a larger mass such as 5 mg can be used, and the volume of DMSO adjusted accordingly.

e Calculating the Volume of DMSO:

o To prepare a 10 mM stock solution from 1 mg of GSK3179106 (MW = 467.41 g/mol ), the
required volume of DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

= Mass =0.001 g
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= Concentration = 0.010 mol/L

» Molecular Weight = 467.41 g/mol

Volume (L) = 0.001 / (0.010 * 467.41) = 0.00021394 L Volume (pL) = 213.94 pL
e Dissolving the Compound:

o Add 213.94 pL of anhydrous DMSO to the microcentrifuge tube containing the 1 mg of
GSK3179106.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear solution should be obtained. Gentle warming in a 37°C water bath can
be used to aid dissolution if necessary.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.[5]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[5][7]

4.3. Working Dilutions

For cell culture experiments, the 10 mM stock solution should be serially diluted in sterile cell
culture medium to the desired final concentration immediately before use. It is important to note
that high concentrations of DMSO (>0.5%) can be toxic to cells, so the final concentration of
DMSO in the culture medium should be kept as low as possible.

Visualizations

5.1. Experimental Workflow
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Caption: Workflow for preparing GSK3179106 stock solution.

5.2. RET Signaling Pathway and Inhibition by GSK3179106
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Caption: Inhibition of the RET signaling pathway by GSK3179106.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Discovery of a First-in-Class Gut-Restricted RET Kinase Inhibitor as a Clinical Candidate
for the Treatment of IBS - PMC [pmc.ncbi.nim.nih.gov]

e 3. pubs.acs.org [pubs.acs.org]

e 4. First-in-Human Studies for a Selective RET Tyrosine Kinase Inhibitor, GSK3179106, to
Investigate the Safety, Tolerability, and Pharmacokinetics in Healthy Volunteers - PubMed
[pubmed.ncbi.nim.nih.gov]

* 5. medchemexpress.com [medchemexpress.com]

e 6. GSRS [precision.fda.gov]

o 7. file.medchemexpress.eu [file.medchemexpress.eu]

» 8. selleckchem.com [selleckchem.com]

e 9. GSK3179106 | RET Kinase #P#/J5!| | MCE [medchemexpress.cn]

 To cite this document: BenchChem. [preparing GSK3179106 stock solution for cell culture].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607825#preparing-gsk3179106-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b607825?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/24023/gsk3179106
https://pmc.ncbi.nlm.nih.gov/articles/PMC6047170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6047170/
https://pubs.acs.org/doi/10.1021/acsmedchemlett.8b00035
https://pubmed.ncbi.nlm.nih.gov/30277655/
https://pubmed.ncbi.nlm.nih.gov/30277655/
https://pubmed.ncbi.nlm.nih.gov/30277655/
https://www.medchemexpress.com/GSK3179106.html
https://precision.fda.gov/ginas/app/ui/substances/6672574d-837d-466a-8e1f-7d0d9401d286
https://file.medchemexpress.eu/batch_PDF/HY-100459/GSK3179106-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/gsk3179106.html
https://www.medchemexpress.cn/GSK3179106.html
https://www.benchchem.com/product/b607825#preparing-gsk3179106-stock-solution-for-cell-culture
https://www.benchchem.com/product/b607825#preparing-gsk3179106-stock-solution-for-cell-culture
https://www.benchchem.com/product/b607825#preparing-gsk3179106-stock-solution-for-cell-culture
https://www.benchchem.com/product/b607825#preparing-gsk3179106-stock-solution-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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